2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(1E)-1-(4-chlorophenyl)ethylidene]acetohydrazide

Specification

• Molecular Formula: C17H14ClN3OS2
• Molecular Weight: 375.9 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(E)-1-(4-chlorophenyl)ethylideneamino]acetamide
• Standard InChI: InChI=1S/C17H14ClN3OS2/c1-11(12-6-8-13(18)9-7-12)20-21-16(22)10-23-17-19-14-4-2-3-5-15(14)24-17/h2-9H,10H2,1H3,(H,21,22)/b20-11+
• Standard InChI Key: IVACOEJWVBKLSB-RGVLZGJSSA-N
• Isomeric SMILES: C/C(=N\NC(=O)CSC1=NC2=CC=CC=C2S1)/C3=CC=C(C=C3)Cl
• Canonical SMILES: CC(=NNC(=O)CSC1=NC2=CC=CC=C2S1)C3=CC=C(C=C3)Cl

Introduction

Synthesis

The synthesis of this compound typically involves the following steps:

• Preparation of Benzothiazole Intermediate:

  • Benzothiazoles are synthesized from ortho-amino thiophenols and carbon disulfide or related reagents under controlled conditions.

• Formation of Acetohydrazide Derivative:

  • An acetohydrazide derivative is prepared by reacting ethyl acetate derivatives with hydrazine hydrate.

• Condensation Reaction:

  • The final step involves the condensation of the acetohydrazide derivative with 4-chlorobenzaldehyde in the presence of an acid catalyst to form the hydrazone linkage.

Characterization Techniques

The compound is characterized using advanced spectroscopic and analytical techniques:

Technique	Purpose
FTIR Spectroscopy	Identification of functional groups (e.g., C=N stretching, NH bending).
NMR Spectroscopy	Elucidation of proton (^1H) and carbon (^13C) environments in the molecule.
Mass Spectrometry	Determination of molecular weight and fragmentation patterns.
Elemental Analysis	Confirmation of the molecular formula by analyzing carbon, hydrogen, nitrogen percentages.

Antimicrobial Activity

The benzothiazole core is known for its antimicrobial properties. The incorporation of hydrazone functionality enhances its ability to interact with microbial enzymes or DNA.

Anticancer Potential

Hydrazones are reported to exhibit cytotoxic effects against various cancer cell lines through mechanisms such as apoptosis induction or enzyme inhibition.

Molecular Docking Studies

Preliminary in silico studies often show strong binding affinities to biological targets such as enzymes or receptors, making it a candidate for drug development.

Research Findings and Observations